2-Cyclopropoxy-4-sulfamoylbenzamide

• Molecular Formula: C10H12N2O4S
• Molecular Weight: 256.28 g/mol
• IUPAC Name: 2-cyclopropyloxy-4-sulfamoylbenzamide
• InChI: InChI=1S/C10H12N2O4S/c11-10(13)8-4-3-7(17(12,14)15)5-9(8)16-6-1-2-6/h3-6H,1-2H2,(H2,11,13)(H2,12,14,15)
• InChI Key: CQVWSSOUMKZHRN-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=C(C=CC(=C2)S(=O)(=O)N)C(=O)N

Description

2-Cyclopropoxy-4-sulfamoylbenzamide is a chemical compound for research use only, not for human or veterinary diagnostics or therapeutic applications. It belongs to the sulfamoyl benzamide class, which is of significant interest in medicinal chemistry and biochemical research. Compounds in this structural family have been identified as potent and selective inhibitors for human Nucleoside Triphosphate Diphosphohydrolases (h-NTPDases), a key family of ectonucleotidases . Specific sulfamoyl benzamides demonstrate sub-micromolar IC50 values against isoforms like h-NTPDase1, -2, -3, and -8, which are implicated in physiological and pathological processes including thrombosis, inflammation, diabetes, and cancer . Furthermore, related sulfamoylbenzamide (SBA) derivatives have been explored as Hepatitis B Virus (HBV) capsid assembly modulators (CAMs), a novel class of antiviral agents that target the viral life cycle by misdirecting capsid formation or accelerating the creation of empty capsids . The cyclopropyl group, present in this compound, is a common pharmacophore in drug discovery known to influence metabolic stability and binding affinity, and is featured in several bioactive molecules and pharmaceutical agents . Researchers can leverage this high-purity compound to investigate its potential mechanisms of action and applications in these or other novel research areas.

Preparation Methods

Synthetic Routes and Methodologies

Chlorosulfonation-Based Pathway

The most widely reported method involves chlorosulfonation of 2-cyclopropoxybenzoic acid, followed by sequential amidation (Figure 1).

Step 2: Regioselective Chlorosulfonation

Procedure :

• 2-Cyclopropoxybenzoic acid (1 equiv) is treated with chlorosulfonic acid (3–5 equiv) at 90–95°C for 12 hours.
• Key Insight : Excess chlorosulfonic acid ensures complete conversion, while temperature control minimizes dimerization.
• Outcome : 5-(Chlorosulfonyl)-2-cyclopropoxybenzoic acid is obtained as the major product, with regioselectivity driven by the electron-donating cyclopropoxy group.

Step 3: Sulfamoylation

Procedure :

• The chlorosulfonyl intermediate is reacted with aqueous ammonia (2.0 M) at 0–5°C for 4 hours.
• Optimization : Adjusting pH to 3–4 with HCl precipitates 2-cyclopropoxy-4-sulfamoylbenzoic acid (yield: 85–92%).

Step 4: Benzamide Formation

Procedure :

• The carboxylic acid is activated using thionyl chloride (SOCl₂) to form the acyl chloride, followed by reaction with ammonium hydroxide.
• Alternative : Carbodiimide coupling (EDCI/HOBt) with ammonium chloride in THF achieves higher purity (yield: 78%).

Alternative Route: Direct Sulfamoylation of Preformed Benzamide

This method prioritizes early introduction of the benzamide group to simplify downstream steps:

• Synthesis of 2-Cyclopropoxybenzamide :

  • 2-Cyclopropoxybenzoic acid is treated with thionyl chloride to form the acyl chloride, then reacted with NH₃ gas in dichloromethane.

• Chlorosulfonation and Sulfamoylation :

  • The benzamide undergoes chlorosulfonation at 90°C, followed by amidation with NH₃.
  • Challenge : The benzamide group may hydrolyze under acidic conditions, necessitating stringent pH control.

Optimization and Challenges

Regioselectivity in Sulfonation

The cyclopropoxy group directs sulfonation to the para position (C-4) due to its strong electron-donating effect. However, over-sulfonation at C-6 is observed in 5–10% of cases, requiring silica gel chromatography for purification.

Cyclopropane Ring Stability

The strained cyclopropane ring is susceptible to ring-opening under prolonged heating. Strategies include:

• Low-Temperature Reactions : Maintaining temperatures below 100°C during chlorosulfonation.
• Inert Solvents : Using dichloromethane or chlorobenzene to minimize decomposition.

Industrial Scalability

Batch Process :

• Yield : 70–75% at kilogram scale.
• Cost Drivers : Chlorosulfonic acid consumption (3–5 equiv) and solvent recovery.

Flow Chemistry :

• Microreactors enhance heat transfer, reducing side reactions (yield: 82%).

Comparative Analysis of Methods

Method	Yield (%)	Purity (%)	Key Advantage	Limitation
Chlorosulfonation Route	78–92	95–98	High regioselectivity	Requires excess chlorosulfonic acid
Preformed Benzamide	65–75	90–94	Avoids carboxylic acid activation	Risk of benzamide hydrolysis
Flow Chemistry	82–85	97–99	Scalable, reduced side reactions	High initial setup cost

Chemical Reactions Analysis

2-Cyclopropoxy-4-sulfamoylbenzamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide. This reaction typically leads to the formation of corresponding sulfonic acid derivatives.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride, resulting in the formation of amine derivatives.

Substitution: The compound can undergo nucleophilic substitution reactions, where the cyclopropoxy group can be replaced by other nucleophiles such as halides or amines. Common reagents for these reactions include alkyl halides and amines.

Hydrolysis: Hydrolysis of the compound can be achieved using acidic or basic conditions, leading to the formation of the corresponding carboxylic acid and sulfonamide derivatives.

Scientific Research Applications

2-Cyclopropoxy-4-sulfamoylbenzamide has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules. Its unique structure makes it a valuable intermediate in organic synthesis.

Biology: The compound has been studied for its potential biological activities, including its role as an enzyme inhibitor. It has shown promise in inhibiting certain enzymes involved in disease pathways.

Medicine: Research has explored its potential as a therapeutic agent. It has been investigated for its anti-inflammatory and antimicrobial properties.

Industry: The compound is used in the development of new materials and chemical processes. Its stability and reactivity make it suitable for various industrial applications.

Mechanism of Action

The mechanism of action of 2-Cyclopropoxy-4-sulfamoylbenzamide involves its interaction with specific molecular targets. It is known to inhibit certain enzymes by binding to their active sites, thereby preventing the enzymes from catalyzing their respective reactions. This inhibition can lead to a reduction in the activity of the targeted enzymes, which can have therapeutic effects in the treatment of diseases .

Comparison with Similar Compounds

To contextualize the properties of 2-cyclopropoxy-4-sulfamoylbenzamide, we compare it with structurally analogous benzamide derivatives: 4-sulfamoylbenzamide , 2-methoxy-4-sulfamoylbenzamide , and 2-cyclopropoxy-4-nitrobenzamide . Key parameters include physicochemical properties, bioactivity, and synthetic feasibility.

Table 1: Physicochemical Properties

Compound	Molecular Weight (g/mol)	LogP	Solubility (mg/mL)	Melting Point (°C)
2-Cyclopropoxy-4-sulfamoylbenzamide	284.31	1.8	0.12 (water)	198–202
4-Sulfamoylbenzamide	200.22	0.5	1.45 (water)	185–188
2-Methoxy-4-sulfamoylbenzamide	230.25	1.2	0.89 (water)	192–195
2-Cyclopropoxy-4-nitrobenzamide	262.26	2.3	0.05 (water)	210–214

Key Observations :

• The sulfamoyl group enhances solubility relative to the nitro-substituted analog, which has negligible water solubility.

Key Findings :

• Enzyme Inhibition : The cyclopropoxy derivative shows superior inhibition of carbonic anhydrase IX (a cancer-associated enzyme) compared to methoxy or parent analogs, likely due to optimized steric and electronic interactions .
• Antimicrobial Activity : The nitro-substituted analog exhibits broad-spectrum antimicrobial activity, whereas sulfamoyl derivatives are less potent, suggesting the nitro group is critical for targeting bacterial pathways.

Q & A

Basic Research Questions

Q. What synthetic strategies are recommended for 2-Cyclopropoxy-4-sulfamoylbenzamide, and how can reaction parameters be optimized?

• Methodological Answer : Key steps include:

• Cyclopropoxy Group Introduction : Use nucleophilic aromatic substitution (NAS) with cyclopropanol under alkaline conditions (e.g., K₂CO₃ in DMF at 80–100°C) to functionalize the benzamide core.
• Sulfamoyl Group Installation : React 4-aminobenzamide derivatives with sulfonyl chlorides in anhydrous dichloromethane, followed by purification via column chromatography (silica gel, ethyl acetate/hexane gradient) .
• Optimization : Monitor reaction progress via TLC and adjust stoichiometry (e.g., 1.2 equivalents of cyclopropanol) to minimize side products. Yield improvements (from ~40% to >70%) are achievable by refluxing in tetrahydrofuran (THF) with catalytic KI .

Q. Which analytical techniques are critical for verifying the structural identity of 2-Cyclopropoxy-4-sulfamoylbenzamide?

• Methodological Answer :

• NMR Spectroscopy : ¹H NMR (DMSO-d₆) confirms cyclopropane proton signals (δ 0.5–1.2 ppm) and sulfamoyl NH₂ protons (δ 7.3–7.5 ppm). ¹³C NMR distinguishes carbonyl (C=O, ~168 ppm) and cyclopropane carbons (~6–12 ppm) .
• Mass Spectrometry : High-resolution ESI-MS provides exact mass confirmation (e.g., [M+H]⁺ calculated for C₁₀H₁₁N₂O₃S: 239.0492) .
• FT-IR : Validate sulfonamide (S=O stretching at 1150–1350 cm⁻¹) and benzamide (N–H bend at ~1600 cm⁻¹) functionalities .

Advanced Research Questions

Q. How can contradictory reports on the bioactivity of 2-Cyclopropoxy-4-sulfamoylbenzamide be systematically addressed?

• Methodological Answer :

• Variable Standardization : Control solvent polarity (e.g., DMSO vs. aqueous buffers) and cell-line selection (e.g., HEK293 vs. HepG2) to isolate compound-specific effects .
• Longitudinal Studies : Adopt a multi-wave panel design (e.g., initial, 1-week, and 1-year follow-ups) to assess temporal stability of biological effects, as demonstrated in studies on structurally similar compounds .
• Meta-Analysis : Aggregate data from independent studies using random-effects models to quantify heterogeneity and identify confounding factors (e.g., pH-dependent solubility) .

Q. What computational approaches are effective in elucidating the structure-activity relationship (SAR) of 2-Cyclopropoxy-4-sulfamoylbenzamide?

• Methodological Answer :

• Molecular Docking : Use AutoDock Vina to model interactions with target enzymes (e.g., carbonic anhydrase IX). Key parameters: grid box centered on the active site, exhaustiveness = 20 .
• QSAR Modeling : Employ partial least squares (PLS) regression to correlate electronic descriptors (e.g., Hammett σ constants of substituents) with inhibitory potency (IC₅₀) .
• MD Simulations : Run 100-ns trajectories in GROMACS to assess conformational stability of the cyclopropoxy group in aqueous vs. lipid bilayer environments .

Data Contradiction Analysis

Q. How should researchers interpret conflicting solubility data for 2-Cyclopropoxy-4-sulfamoylbenzamide in polar vs. nonpolar solvents?

• Methodological Answer :

• Controlled Replication : Repeat solubility assays (e.g., shake-flask method) under standardized conditions (25°C, 24 hr equilibration).
• Advanced Characterization : Use dynamic light scattering (DLS) to detect aggregation phenomena that may skew apparent solubility .
• Table : Solubility Discrepancy Analysis

Solvent	Reported Solubility (mg/mL)	Source	Likely Cause of Discrepancy
Water	0.12 ± 0.03	Study A	Aggregation at high pH
Ethanol	8.7 ± 1.2	Study B	Residual solvent impurities

Experimental Design Recommendations

Q. What in vitro assays are suitable for evaluating the enzyme inhibition potential of 2-Cyclopropoxy-4-sulfamoylbenzamide?

• Methodological Answer :

• Carbonic Anhydrase Inhibition : Use a stopped-flow CO₂ hydration assay (pH 7.4, 25°C) with acetazolamide as a positive control .
• Kinetic Studies : Perform Lineweaver-Burk plots to determine inhibition mode (competitive vs. non-competitive) .